5-Ethenyl-2-methylbenzoic acid
Overview
Description
5-Ethenyl-2-methylbenzoic acid , also known by other names such as 5-Amino-2-methylbenzoic Acid , 5-Methylanthranilic Acid , and 5-Amino-o-toluic Acid , is a chemical compound with the molecular formula C8H9NO2 and a molecular weight of 151.17 g/mol . It exists as a solid, typically appearing as white to pale yellow or light yellow-red powder or crystals . This compound is often employed in solution-phase peptide synthesis .
Physical And Chemical Properties Analysis
Scientific Research Applications
Medicine: Antimetabolite Drug Synthesis
5-Ethenyl-2-methylbenzoic acid is a precursor in the synthesis of complex molecules used in chemotherapy drugs. For instance, it’s involved in the production of raltitrexed, an antimetabolite drug that inhibits cell growth by interfering with folate metabolism, crucial in treating certain types of cancer .
Environmental Science: Green Chemistry
The compound plays a role in green chemistry initiatives, where it’s used in the development of environmentally friendly synthesis processes. For example, it can be part of a cleaner nitration process that reduces hazardous waste production .
Organic Synthesis: Building Block
This compound is a versatile building block in organic synthesis, enabling the construction of complex molecular architectures through various reactions, including free radical reactions and electrophilic substitutions .
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various enzymes and receptors in the body, influencing numerous biochemical processes .
Mode of Action
For instance, a related compound, 2-amino-5-methylbenzoic acid, has been found to disrupt cell membrane integrity, leading to leakage of electrolytes and proteins .
Biochemical Pathways
Benzoic acid derivatives are known to be involved in various biochemical reactions, including free radical bromination, nucleophilic substitution, and oxidation .
Result of Action
Related compounds have been found to exhibit antimicrobial activity, suggesting that 5-ethenyl-2-methylbenzoic acid may also have similar effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 5-Ethenyl-2-methylbenzoic acid. For instance, the antimicrobial activity of a related compound, 2-amino-5-methylbenzoic acid, was found to be most pronounced at a pH of 5.0 .
properties
IUPAC Name |
5-ethenyl-2-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-3-8-5-4-7(2)9(6-8)10(11)12/h3-6H,1H2,2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKXXCEDDOHLJKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C=C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethenyl-2-methylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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